Cas no 1019555-52-2 (Glycine, N-[(3,5-dimethoxyphenyl)methyl]-, methyl ester)

• Product Name: Glycine, N-[(3,5-dimethoxyphenyl)methyl]-, methyl ester
• CAS No: 1019555-52-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5214764
• Update Time: 2025-06-11

Glycine, N-[(3,5-dimethoxyphenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(3,5-dimethoxyphenyl)methyl]-, methyl ester

• Inchi： 1S/C12H17NO4/c1-15-10-4-9(5-11(6-10)16-2)7-13-8-12(14)17-3/h4-6,13H,7-8H2,1-3H3
• InChI Key： YGPRZWHBHAWENE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNCC1=CC(OC)=CC(OC)=C1

Additional information on Glycine, N-[(3,5-dimethoxyphenyl)methyl]-, methyl ester

Recent Advances in the Study of Glycine, N-[(3,5-dimethoxyphenyl)methyl]-, methyl ester (CAS: 1019555-52-2)

The compound Glycine, N-[(3,5-dimethoxyphenyl)methyl]-, methyl ester (CAS: 1019555-52-2) has recently gained significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This brief aims to summarize the latest findings regarding this intriguing molecule, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have demonstrated that this glycine derivative exhibits unique structural features that make it particularly interesting for medicinal chemistry applications. The presence of the 3,5-dimethoxyphenyl group and the methyl ester functionality provides both lipophilic character and potential for further chemical modifications, making it a versatile building block for drug design.

In terms of synthesis, researchers have developed improved methods for preparing this compound with higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route that reduces side products and improves scalability, which could facilitate its broader use in pharmaceutical research.

Biological evaluations have revealed promising activity profiles for this compound. Preliminary screening data suggest potential interactions with several neurological targets, including GABA receptors and glutamate transporters. These findings position it as an interesting candidate for further development in central nervous system disorders.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. Data indicate reasonable metabolic stability and blood-brain barrier penetration, though further optimization may be required to improve its drug-like properties. Researchers are particularly interested in its potential as a precursor for prodrug development.

Several research groups have begun exploring structural analogs of this compound to establish structure-activity relationships. Early results suggest that modifications to the dimethoxyphenyl group or the ester functionality can significantly alter biological activity, opening new avenues for targeted drug discovery.

While clinical applications remain speculative at this stage, the growing body of research on Glycine, N-[(3,5-dimethoxyphenyl)methyl]-, methyl ester highlights its potential as a valuable tool compound and possible drug candidate. Future studies will need to focus on target identification, mechanism of action elucidation, and comprehensive safety profiling.

In conclusion, this compound represents an interesting case study in medicinal chemistry, demonstrating how relatively simple chemical modifications to amino acid derivatives can yield compounds with potentially valuable biological activities. The coming years will likely see increased research activity around this molecule and its analogs as researchers explore its full therapeutic potential.